11-(4-methoxyphenyl)-3,3,7,8-tetramethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

• IUPAC Name: 6-(4-methoxyphenyl)-2,3,9,9-tetramethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C24H28N2O2/c1-14-10-18-19(11-15(14)2)26-23(16-6-8-17(28-5)9-7-16)22-20(25-18)12-24(3,4)13-21(22)27/h6-11,23,25-26H,12-13H2,1-5H3
• InChI Key: HOQJDAVLQVTCSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)NC3=C(C(N2)C4=CC=C(C=C4)OC)C(=O)CC(C3)(C)C
• Molecular Formula: C24H28N2O2
• Molecular Weight: 376.5 g/mol

Description

The compound “11-(4-methoxyphenyl)-3,3,7,8-tetramethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one” is a type of benzodiazepine derivative. It has a linear formula of C28H29N3O2 and a molecular weight of 439.562. Benzodiazepines are known for their wide range of biological activities, including anxiolytic, antidepressive, antiepileptic, antiviral, and anti-inflammatory properties.

Synthesis Analysis

The synthesis of benzodiazepine derivatives like this compound has been studied extensively. One method involves a propylphosphonic anhydride (T3P®)-promoted synthesis from o-phenylene-diamine, 5,5-dimethylcyclohexane-1,3-dione (dimedone), and aromatic aldehydes. Another method involves a Pd-catalysed carbonylative coupling of iodobenzene with terminal alkynes to afford 1,3-ynones as key intermediates and a subsequent Cp2TiCl2/m-phthalic acid/ethanol-catalysed cyclocondensation.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a core structure of a benzodiazepine ring system. This core is substituted with various functional groups, including a 4-methoxyphenyl group.

Scientific Research Applications

Synthesis of Cycloalkyl [b] Indoles

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Clozapine Analogues and Haematological Studies

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Microwave-Assisted Synthesis

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Room Temperature One-Pot Synthesis

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Spectroscopic Characterization and Crystal Structure Analysis

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Green Solvents and Biocatalysis

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Future Directions

The future directions for research on this compound could include further exploration of its biological activities, development of more efficient synthesis methods, and investigation of its potential applications in medicine, given the known properties of benzodiazepines.

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound belongs to the class of organic compounds known as diazepines , which are heteropolycyclic containing a thiophene ring fused to a diazepine ring

Mode of Action

It is known that diazepines generally exert their effects by binding to specific receptors in the body and modulating their activity . The compound’s interaction with its targets could lead to changes in cellular signaling pathways, resulting in various physiological effects.

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown. Given its structural similarity to other diazepines, it may have anxiolytic, antidepressive, antiepileptic, antiviral, and anti-inflammatory properties . .